(E)-4-((4-bromobenzylidene)amino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one

• IUPAC Name: 4-[(4-bromophenyl)methylideneamino]-1,5-dimethyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C18H16BrN3O/c1-13-17(20-12-14-8-10-15(19)11-9-14)18(23)22(21(13)2)16-6-4-3-5-7-16/h3-12H,1-2H3
• InChI Key: MZGCMMZCZNUQPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=CC3=CC=C(C=C3)Br
• Molecular Formula: C18H16BrN3O
• Molecular Weight: 370.2 g/mol

Description

The compound is a pyrazolone derivative. Pyrazolones are a class of compounds that contain a five-membered ring with three carbon atoms and two nitrogen atoms. They are known for their diverse pharmacological activities, including analgesic, anti-inflammatory, antipyretic, and antimicrobial properties.

Chemical Reactions Analysis

Pyrazolones can undergo a variety of chemical reactions, including reactions with electrophiles at the 5-position of the ring, reactions with nucleophiles, and redox reactions.

Scientific Research Applications

Nonlinear Optical Material

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• Crystal Structure : Its three-dimensional structure is elucidated through single crystal X-ray diffraction analysis. .
• Optical Properties : The compound’s optical transmission range and percentage are determined by UV-vis-NIR spectroscopy. .
• Nonlinear Optical Behavior : Investigated using Z-scan technique with He-Ne laser radiation, the compound shows third-order nonlinear optical properties. .

Antimicrobial Activity

While not directly related to its optical properties, it’s worth noting that similar compounds have been evaluated for antimicrobial activity. .

Mechanical Strength

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Dielectric Properties

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Projection Optoelectronics

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. Many pyrazolone derivatives have biological activity and are used as pharmaceuticals. For example, some pyrazolones act by inhibiting the enzyme cyclooxygenase, which is involved in the production of prostaglandins that cause inflammation and pain.

Safety and Hazards

The safety and hazards of a specific compound would depend on its structure and properties. In general, handling of chemical substances should always be done with appropriate safety measures, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Pyrazolones are a focus of research due to their diverse biological activities, and new derivatives with improved properties are continually being developed.